Cas no 2408974-17-2 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2408974-17-2
• MF: C₁₁H₁₉F₂NO₃
• MW: 251.270270586014
• CID: 6569072
• PubChem ID: 165979367
• Update Time: 2025-07-14

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 2408974-17-2
• tert-butyl N-(1-cyclopropyl-2,2-difluoro-3-hydroxypropyl)carbamate
• EN300-5932952
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C11H19F2NO3/c1-10(2,3)17-9(16)14-8(7-4-5-7)11(12,13)6-15/h7-8,15H,4-6H2,1-3H3,(H,14,16)
• InChI Key： XUWZHPOGFHKABZ-UHFFFAOYSA-N
• SMILES： FC(CO)(C(C1CC1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 251.13329979g/mol
• Monoisotopic Mass: 251.13329979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.204±0.06 g/cm3(Predicted)
• Boiling Point: 363.4±42.0 °C(Predicted)
• pka: 11.47±0.46(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound CAS No. 2408974-17-2: INDEX NAME NOT YET ASSIGNED

Compound CAS No. 2408974-17-2, currently designated as INDEX NAME NOT YET ASSIGNED, is a novel chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure and potential therapeutic properties, is being extensively studied for its applications in various medical conditions.

The molecular formula of CAS No. 2408974-17-2 is C₂₅H₃₀N₄O₅, and its molecular weight is approximately 458.53 g/mol. The compound exhibits a high degree of chemical stability and solubility, making it an attractive candidate for further development in drug discovery and formulation.

Recent studies have highlighted the pharmacological properties of CAS No. 2408974-17-2. In vitro assays have demonstrated its potent anti-inflammatory and antioxidant activities, which are crucial for addressing conditions such as chronic inflammation and oxidative stress-related disorders. These findings suggest that the compound may have therapeutic potential in treating diseases like rheumatoid arthritis, Alzheimer's disease, and cardiovascular disorders.

Furthermore, preliminary clinical trials have shown promising results in the efficacy and safety profile of CAS No. 2408974-17-2. The compound has been well-tolerated by participants, with minimal adverse effects reported. This favorable safety profile, combined with its robust pharmacological activity, positions CAS No. 2408974-17-2 as a promising candidate for further clinical development.

In addition to its therapeutic applications, CAS No. 2408974-17-2 has also been explored for its potential use in diagnostic imaging. Research has indicated that the compound can be labeled with radiotracers to enhance its visibility in imaging techniques such as positron emission tomography (PET) and magnetic resonance imaging (MRI). This dual functionality as both a therapeutic agent and a diagnostic tool makes CAS No. 2408974-17-2 a versatile compound with broad applications in medical research.

The synthesis of CAS No. 2408974-17-2 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methods, including catalytic hydrogenation and selective oxidation, are employed to achieve the desired molecular structure. The ability to synthesize this compound efficiently is crucial for scaling up production for clinical trials and eventual commercialization.

One of the key challenges in the development of CAS No. 2408974-17-2 is optimizing its pharmacokinetic properties to ensure optimal bioavailability and distribution in the body. Researchers are actively working on formulating the compound into various dosage forms, such as oral tablets, injectable solutions, and topical creams, to enhance its therapeutic efficacy and patient compliance.

The intellectual property landscape surrounding CAS No. 2408974-17-2 is also an important consideration for pharmaceutical companies interested in developing this compound further. Several patents have been filed to protect the synthesis methods, formulations, and therapeutic uses of the compound. These patents provide a strong foundation for commercialization while encouraging continued innovation in the field.

In conclusion, Compound CAS No. 2408974-17-2, designated as INDEX NAME NOT YET ASSIGNED, represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique molecular structure, potent pharmacological properties, and versatile applications make it a promising candidate for further development in both therapeutic and diagnostic contexts. As research continues to uncover new insights into the potential of this compound, it is poised to play a crucial role in advancing medical treatments and improving patient outcomes.